Cas no 2193060-62-5 (5-hydroxy-4,4-dimethylpiperidin-2-one)

• Product Name: 5-hydroxy-4,4-dimethylpiperidin-2-one
• CAS No: 2193060-62-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6485158
• PubChem ID: 136574844
• Update Time: 2025-11-06

5-hydroxy-4,4-dimethylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-4,4-dimethylpiperidin-2-one
• 2-Piperidinone, 5-hydroxy-4,4-dimethyl-

• Inchi： 1S/C7H13NO2/c1-7(2)3-6(10)8-4-5(7)9/h5,9H,3-4H2,1-2H3,(H,8,10)
• InChI Key： RKQWNIKXFZTBBB-UHFFFAOYSA-N
• SMILES： N1CC(O)C(C)(C)CC1=O

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 316.3±35.0 °C(Predicted)
• pka: 14.25±0.40(Predicted)

Additional information on 5-hydroxy-4,4-dimethylpiperidin-2-one

Introduction to 5-Hydroxy-4,4-Dimethylpiperidin-2-One (CAS No. 2193060-62-5)

5-Hydroxy-4,4-dimethylpiperidin-2-one (CAS No. 2193060-62-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities.

The chemical structure of 5-hydroxy-4,4-dimethylpiperidin-2-one features a piperidine ring with a hydroxyl group at the 5-position and two methyl groups at the 4-position, forming a ketone at the 2-position. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 5-hydroxy-4,4-dimethylpiperidin-2-one in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases. The hydroxyl group at the 5-position is believed to play a crucial role in enhancing its binding affinity to these enzymes, thereby potentiating its therapeutic effects.

In addition to its enzymatic activity, 5-hydroxy-4,4-dimethylpiperidin-2-one has been investigated for its potential as a lead compound in the development of novel drugs for treating central nervous system (CNS) disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier efficiently, which is a critical factor for drugs targeting CNS conditions. This property makes it an attractive candidate for further optimization and clinical evaluation.

The synthesis of 5-hydroxy-4,4-dimethylpiperidin-2-one involves several well-established chemical reactions, including ring formation and functional group modification. One common synthetic route involves the condensation of 4,4-dimethylcyclohexanone with an appropriate amine followed by hydroxylation at the 5-position. This multi-step process allows for precise control over the final product's purity and yield, ensuring its suitability for both research and industrial applications.

The safety profile of 5-hydroxy-4,4-dimethylpiperidin-2-one has also been evaluated in various preclinical studies. These studies have shown that the compound exhibits low toxicity and good metabolic stability, which are essential characteristics for any potential drug candidate. However, further toxicological assessments are necessary to fully understand its safety profile before advancing to clinical trials.

In conclusion, 5-hydroxy-4,4-dimethylpiperidin-2-one (CAS No. 2193060-62-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for various medical applications.